Cas no 646052-73-5 (1,4,8,11-Tetraazacyclotetradecane-1-ethanamine, N-methyl-)

• Product Name: 1,4,8,11-Tetraazacyclotetradecane-1-ethanamine, N-methyl-
• CAS No: 646052-73-5
• MF: C₁₃H₃₁N₅
• MW: 257.418742418289
• CID: 421855
• PubChem ID: 71379528
• Update Time: 2025-04-19

1,4,8,11-Tetraazacyclotetradecane-1-ethanamine, N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4,8,11-Tetraazacyclotetradecane-1-ethanamine, N-methyl-
• N-methyl-2-(1,4,8,11-tetrazacyclotetradec-1-yl)ethanamine
• N-Methyl-2-(1,4,8,11-tetraazacyclotetradecan-1-yl)ethan-1-amine
• 646052-73-5
• DTXSID60802087

• Inchi： 1S/C13H31N5/c1-14-9-12-18-11-3-6-16-8-7-15-4-2-5-17-10-13-18/h14-17H,2-13H2,1H3
• InChI Key： QFVAHVXHLXXFDC-UHFFFAOYSA-N
• SMILES： N1(CCNC)CCNCCCNCCNCCC1

Computed Properties

• Exact Mass: 257.25823
• Monoisotopic Mass: 257.25794601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 51.4Ų

Experimental Properties

• PSA: 51.36